(1R,4S)-(R)-Bicalutamide Sulfide Camphanic Acid Ester
(1R,4S)-(R)-Bicalutamide Sulfide Camphanic Acid Ester
Brand Name:
Vulcanchem
CAS No.:
113299-39-1
VCID:
VC0125003
InChI:
InChI=1S/C28H26F4N2O5S/c1-24(2)25(3)11-12-27(24,39-22(25)36)23(37)38-26(4,15-40-19-9-6-17(29)7-10-19)21(35)34-18-8-5-16(14-33)20(13-18)28(30,31)32/h5-10,13H,11-12,15H2,1-4H3,(H,34,35)/t25-,26+,27+/m1/s1
SMILES:
Molecular Formula:
C28H26F4N2O5S
Molecular Weight:
578.6 g/mol
(1R,4S)-(R)-Bicalutamide Sulfide Camphanic Acid Ester
CAS No.: 113299-39-1
Cat. No.: VC0125003
Molecular Formula: C28H26F4N2O5S
Molecular Weight: 578.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113299-39-1 |
|---|---|
| Molecular Formula | C28H26F4N2O5S |
| Molecular Weight | 578.6 g/mol |
| IUPAC Name | [(2R)-1-[4-cyano-3-(trifluoromethyl)anilino]-3-(4-fluorophenyl)sulfanyl-2-methyl-1-oxopropan-2-yl] (1R,4S)-4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate |
| Standard InChI | InChI=1S/C28H26F4N2O5S/c1-24(2)25(3)11-12-27(24,39-22(25)36)23(37)38-26(4,15-40-19-9-6-17(29)7-10-19)21(35)34-18-8-5-16(14-33)20(13-18)28(30,31)32/h5-10,13H,11-12,15H2,1-4H3,(H,34,35)/t25-,26+,27+/m1/s1 |
| Standard InChI Key | ZEXRBUPXOYHBRU-PVHODMMVSA-N |
| Isomeric SMILES | C[C@]12CC[C@](C1(C)C)(OC2=O)C(=O)O[C@@](C)(CSC3=CC=C(C=C3)F)C(=O)NC4=CC(=C(C=C4)C#N)C(F)(F)F |
| Canonical SMILES | CC1(C2(CCC1(OC2=O)C(=O)OC(C)(CSC3=CC=C(C=C3)F)C(=O)NC4=CC(=C(C=C4)C#N)C(F)(F)F)C)C |
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